2-(dimethylamino)ethyl 3-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]propanoate hydrochloride

• IUPAC Name: 2-(dimethylamino)ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]propanoate;hydrochloride
• InChI: InChI=1S/C20H26N2O6S2.ClH/c1-21(2)8-9-28-17(23)6-7-22-19(24)16(30-20(22)29)12-13-10-14(25-3)18(27-5)15(11-13)26-4;/h10-12H,6-9H2,1-5H3;1H/b16-12+
• InChI Key: HPQGXCFXXUUKNR-CLNHMMGSSA-N
• Canonical SMILES: CN(C)CCOC(=O)CCN1C(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)SC1=S.Cl
• Isomeric SMILES: CN(C)CCOC(=O)CCN1C(=O)/C(=C\C2=CC(=C(C(=C2)OC)OC)OC)/SC1=S.Cl
• Molecular Formula: C20H27ClN2O6S2
• Molecular Weight: 491.0 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a thiazolidine ring, which is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms. The presence of the dimethylaminoethyl group suggests that the compound might have basic properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the thiazolidine ring and the dimethylaminoethyl group. These groups could potentially participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dimethylaminoethyl group could make the compound basic, while the thiazolidine ring could contribute to its stability.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and potential for exposure.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential applications. This could include studies to determine its biological activity and potential uses in medicine or other fields.